N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-3,3-diphenylpropanamide
• InChI: InChI=1S/C22H19NO3/c24-22(23-18-11-12-20-21(13-18)26-15-25-20)14-19(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-13,19H,14-15H2,(H,23,24)
• InChI Key: VIFPBVMMGXWEAH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide, also known as BDPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 329.4 g/mol. BDPA has been extensively studied for its potential applications in various fields, including chemistry, biology, and medicine.

Mechanism of Action

N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide's mechanism of action is not fully understood, but it is believed to involve the inhibition of enzymes involved in the metabolism of reactive oxygen species and the modulation of intracellular signaling pathways. It has also been shown to bind to amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide has been shown to have antioxidant properties and to protect cells against oxidative stress. It has also been shown to have anti-inflammatory effects and to modulate immune responses. In addition, it has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide has several advantages for laboratory experiments, including its stability, solubility, and fluorescent properties. However, its high cost and limited availability may limit its use in some experiments. In addition, its potential toxicity and side effects must be carefully evaluated before use in animal or human studies.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide. One area of interest is the development of new synthesis methods that are more efficient and cost-effective. Another area of interest is the exploration of N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide's potential use as a therapeutic agent for neurodegenerative disorders and cancer. Further studies are also needed to elucidate its mechanism of action and to evaluate its safety and efficacy in animal and human studies.

Synthesis Methods

N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide can be synthesized through several methods, including the condensation of 3,3-diphenylpropanoic acid with 1,3-benzodioxole-5-carboxylic acid, followed by the reduction of the resulting intermediate with sodium borohydride. Another method involves the reaction of 3,3-diphenylpropanoic acid with 1,3-benzodioxole-5-carbonyl chloride in the presence of triethylamine, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The purity and yield of N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-3,3-diphenylpropanamide has been extensively studied for its potential applications in various fields of scientific research. In chemistry, it has been used as a chiral selector in chromatographic separation of enantiomers. In biology, it has been used as a fluorescent probe for the detection of nitric oxide and other reactive oxygen species. In medicine, it has been studied for its potential use as an antitumor agent and as a diagnostic tool for Alzheimer's disease and other neurodegenerative disorders.